Cas no 1226431-77-1 (2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile
• CAS No: 1226431-77-1
• MF: C₁₇H₁₁ClN₄O₂S
• MW: 370.81284070015
• CID: 5445913
• Update Time: 2025-08-10

2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetonitrile
• 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

• Inchi： 1S/C17H11ClN4O2S/c18-13-4-6-14(7-5-13)21-16(11-20-17(21)25-9-8-19)12-2-1-3-15(10-12)22(23)24/h1-7,10-11H,9H2
• InChI Key： HRFZDICOUIKNOV-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Additional information on 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

Professional Introduction to Compound with CAS No 1226431-77-1 and Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile

The compound with the CAS number 1226431-77-1 and the product name 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the imidazole ring, chlorophenyl moiety, and nitrophenyl substituent contributes to its unique chemical properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile has been identified as a potential lead compound in this context. Its molecular framework suggests that it may interact with specific enzymes or receptors involved in disease mechanisms, thereby offering a novel approach to therapeutic intervention. Preliminary studies have indicated that this compound exhibits promising pharmacological activity, particularly in the realm of oncology and inflammatory diseases.

The imidazole ring is a key structural feature of this compound, known for its ability to form stable coordination complexes with metal ions and biological targets. The incorporation of a chlorophenyl group at the 4-position enhances its binding affinity to certain enzymes, while the nitrophenyl substituent at the 5-position introduces additional electronic properties that can modulate its biological activity. These structural elements collectively contribute to the compound's unique pharmacokinetic profile, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile can effectively interact with target proteins, suggesting its potential as an inhibitor. These computational findings have been validated through experimental assays, further supporting its therapeutic promise. The compound's ability to modulate key biological pathways makes it a valuable asset in the quest for new treatments for various diseases.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to produce this molecule with remarkable efficiency. Additionally, green chemistry principles have been employed to minimize waste and improve sustainability in its production process. These efforts align with the broader goal of developing environmentally friendly pharmaceuticals that meet both efficacy and safety standards.

In clinical settings, the potential applications of 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile are being explored through preclinical and clinical trials. Initial results have shown encouraging signs of efficacy in animal models, particularly in terms of anti-inflammatory and antitumor effects. These findings have prompted pharmaceutical companies to invest further in its development, aiming to bring a new treatment option to patients suffering from chronic and life-threatening conditions.

The compound's mechanism of action is believed to involve multiple pathways, including inhibition of key enzymes and modulation of cellular signaling cascades. This multifaceted approach may contribute to its broad-spectrum therapeutic potential. Researchers are also investigating its interactions with other molecules within the cell, hoping to uncover additional targets for drug development. Such studies not only enhance our understanding of the compound's pharmacology but also pave the way for combination therapies that could improve patient outcomes.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacokinetic properties and reducing potential side effects. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are working to refine this molecule into a viable therapeutic agent. Collaborative efforts between academia and industry are essential in translating these findings into tangible benefits for patients worldwide.

In conclusion, the compound with CAS number 1226431-77-1 and product name 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetonitrile represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological activity make it a valuable asset in the search for new treatments for various diseases. With continued research and development, this compound has the potential to improve patient care and enhance quality of life for those suffering from chronic illnesses.